Cas no 681220-36-0 (Bicyclo[2.2.1]heptane-2-methanol, 3-(trifluoromethyl)- (9CI))

• Product Name: Bicyclo[2.2.1]heptane-2-methanol, 3-(trifluoromethyl)- (9CI)
• CAS No: 681220-36-0
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 968863
• Update Time: 2024-03-05

Bicyclo[2.2.1]heptane-2-methanol, 3-(trifluoromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-methanol, 3-(trifluoromethyl)- (9CI)
• Bicyclo[2.2.1]heptane-2-methanol, 3-(trifluoromethyl)-

• Inchi： 1S/C9H13F3O/c10-9(11,12)8-6-2-1-5(3-6)7(8)4-13/h5-8,13H,1-4H2
• InChI Key： SJWZDEMLVOXJEC-UHFFFAOYSA-N
• SMILES： C12CC(CC1)C(C(F)(F)F)C2CO

Computed Properties

• Exact Mass: 194.092
• Monoisotopic Mass: 194.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 202.2±35.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)